Cas no 1803741-50-5 (2-(2-Bromoacetyl)benzo[d]oxazole-4-carboxaldehyde)

• Product Name: 2-(2-Bromoacetyl)benzo[d]oxazole-4-carboxaldehyde
• CAS No: 1803741-50-5
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4818660
• Update Time: 2025-08-04

2-(2-Bromoacetyl)benzo[d]oxazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoacetyl)benzo[d]oxazole-4-carboxaldehyde

• Inchi： 1S/C10H6BrNO3/c11-4-7(14)10-12-9-6(5-13)2-1-3-8(9)15-10/h1-3,5H,4H2
• InChI Key： UAKIOUAYSGGJRT-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC2C(C=O)=CC=CC=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 60.2

Additional information on 2-(2-Bromoacetyl)benzo[d]oxazole-4-carboxaldehyde

2-(2-Bromoacetyl)benzo[d]oxazole-4-carboxaldehyde (CAS No. 1803741-50-5): A Comprehensive Overview

2-(2-Bromoacetyl)benzo[d]oxazole-4-carboxaldehyde (CAS No. 1803741-50-5) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its bromoacetyl and carboxaldehyde functionalities, offers a rich platform for the development of novel pharmaceuticals and advanced materials. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements of 2-(2-bromoacetyl)benzo[d]oxazole-4-carboxaldehyde.

The chemical structure of 2-(2-bromoacetyl)benzo[d]oxazole-4-carboxaldehyde is defined by its benzo[d]oxazole core, which is a six-membered heterocyclic ring containing an oxygen atom. The presence of the bromoacetyl group at the 2-position and the carboxaldehyde group at the 4-position imparts unique reactivity and functional properties to this compound. The bromoacetyl group is a valuable electrophilic moiety that can participate in various nucleophilic substitution reactions, making it an attractive building block for the synthesis of complex molecules.

The synthesis of 2-(2-bromoacetyl)benzo[d]oxazole-4-carboxaldehyde can be achieved through several routes. One common method involves the bromination of a pre-existing benzo[d]oxazole-4-carboxaldehyde derivative followed by acylation with bromoacetyl chloride. This approach leverages the reactivity of the carboxaldehyde group to form the desired product. Another method involves the condensation of 2-bromoacetic acid with a suitable benzo[d]oxazole precursor in the presence of a dehydrating agent such as thionyl chloride or phosphorus oxychloride.

In recent years, 2-(2-bromoacetyl)benzo[d]oxazole-4-carboxaldehyde has been extensively studied for its potential applications in medicinal chemistry. The bromoacetyl group can serve as a bioisostere for other functional groups, allowing for the design of novel drug candidates with improved pharmacological properties. For instance, researchers have explored the use of this compound as a scaffold for developing inhibitors of specific enzymes involved in disease pathways. One notable example is its application in the development of inhibitors for histone deacetylases (HDACs), which are implicated in various cancers and neurodegenerative disorders.

Beyond medicinal chemistry, 2-(2-bromoacetyl)benzo[d]oxazole-4-carboxaldehyde has also found applications in materials science. The carboxaldehyde group can undergo condensation reactions with amines to form imines or Schiff bases, which are useful intermediates in the synthesis of polymers and supramolecular assemblies. Additionally, the bromoacetyl group can be used to introduce cross-linking functionalities into polymer networks, enhancing their mechanical properties and stability.

The versatility of 2-(2-bromoacetyl)benzo[d]oxazole-4-carboxaldehyde extends to its use as a ligand in coordination chemistry. The carboxaldehyde group can coordinate with metal ions to form stable complexes, which have potential applications in catalysis and sensing technologies. Recent studies have demonstrated that these metal complexes exhibit enhanced catalytic activity in various organic transformations, such as C-C bond formation and oxidation reactions.

In conclusion, 2-(2-bromoacetyl)benzo[d]oxazole-4-carboxaldehyde (CAS No. 1803741-50-5) is a multifunctional compound with significant potential in multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.